Cas no 97416-93-8 (tetrahydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][3-hydroxy-4-[(2-hydroxy-6-sulpho-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(4-)]chromate(4-))

• Product Name: tetrahydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][3-hydroxy-4-[(2-hydroxy-6-sulpho-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(4-)]chromate(4-)
• CAS No: 97416-93-8
• MF: C₄₀H₃₀CrN₆O₁₇S₃
• MW: 1014.88730764389
• CID: 1988895
• Update Time: 2023-03-24

tetrahydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][3-hydroxy-4-[(2-hydroxy-6-sulpho-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(4-)]chromate(4-) Chemical and Physical Properties

Names and Identifiers

• tetrahydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][3-hydroxy-4-[(2-hydroxy-6-sulpho-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(4-)]chromate(4-)
• Tetrahydrogen (3-hydroxy-4-((2-hydroxy-1-naphthyl)azo)-7-nitronaphthalene-1-sulphonato(3-))(3-hydroxy-4-((2-hydroxy-6-sulpho-1-naphthyl)azo)-7-nitronaphthalene-1-sulphonato(4-))chromate(4-)
• chromium,hydron,(4Z)-4-[(2-hydroxynaphthalen-1-yl)hydrazinylidene]-7-nitro-3-oxonaphthalene-1-sulfonic acid,(4Z)-4-[(2-hydroxy-6-sulfonaphthalen-1-yl)hydrazinylidene]-7-nitro-3-oxonaphthalene-1-sulfon
• (4Z)-4-[(2-hydroxy-6-sulfonaphthalen-1-yl)hydrazinylidene]-7-nitro-3-oxonaphthalene-1-sulfonic acid

• Inchi： 1S/C20H13N3O10S2.C20H13N3O7S.Cr/c24-16-6-1-10-7-12(34(28,29)30)3-5-13(10)19(16)21-22-20-14-4-2-11(23(26)27)8-15(14)18(9-17(20)25)35(31,32)33;24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;/h1-9,21,24H,(H,28,29,30)(H,31,32,33);1-10,21,24H,(H,28,29,30);/p+4/b2*22-20+;
• InChI Key： VFMZRPHQDPRMSP-ZWGQTSJISA-R
• SMILES： [Cr].S(C1C2C([H])=C(C([H])=C([H])C=2C(C(C=1[H])=O)=NN([H])C1C2C([H])=C([H])C(=C([H])C=2C([H])=C([H])C=1O[H])S(=O)(=O)O[H])[N+](=O)[O-])(=O)(=O)O[H].S(C1C2C([H])=C(C([H])=C([H])C=2C(C(C=1[H])=O)=NN([H])C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C([H])C=1O[H])[N+](=O)[O-])(=O)(=O)O[H].[H+].[H+].[H+].[H+]